4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline

• IUPAC Name: 4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline
• InChI: InChI=1S/C19H26NO3P/c1-5-6-11-22-18-9-7-17(8-10-18)20-24(4,21)23-19-13-15(2)12-16(3)14-19/h7-10,12-14H,5-6,11H2,1-4H3,(H,20,21)
• InChI Key: UOSKXEJRONGPBH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)NP(=O)(C)OC2=CC(=CC(=C2)C)C
• Molecular Formula: C19H26NO3P
• Molecular Weight: 347.4 g/mol

Description

4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes a butoxy group, a dimethylphenoxy group, and a methylphosphoryl group attached to an aniline core.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to first synthesize 4-butoxy-3,5-dimethylphenylboronic acid, which can then be used in subsequent reactions to introduce the aniline and methylphosphoryl groups .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical synthesis techniques, including the use of automated reactors and continuous flow systems to ensure high yield and purity. The specific conditions, such as temperature, pressure, and choice of solvents, are optimized to maximize efficiency and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Nucleophiles: Halogens, amines.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 4-butoxy-N-[(3,5-dimethylphenoxy)-methylphosphoryl]aniline include:

• 4-butoxy-3,5-dimethylphenylboronic acid .
• 4-butoxy-3,5-dimethylphenylboronic acid derivatives .

Uniqueness

The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties. This makes it a valuable compound for targeted research and applications.